![molecular formula C13H11N5OS2 B6578632 N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide CAS No. 1171791-19-7](/img/structure/B6578632.png)
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide (MTPC) is a novel small-molecule compound that has been studied for its potential to treat a variety of diseases. It is a member of the thiadiazole family and is a derivative of a thiazole moiety. MTPC is a synthetic compound that has been studied for its potential to treat a variety of diseases, including cancer, inflammation, and neurological disorders.
Scientific Research Applications
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide has been studied for its potential to treat a variety of diseases, including cancer, inflammation, and neurological disorders. In cancer, this compound has been shown to inhibit the growth of tumor cells by inhibiting the activity of the enzyme cyclin-dependent kinase 2 (CDK2). In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and to reduce the expression of the pro-inflammatory enzyme cyclooxygenase-2 (COX-2). In neurological disorders, this compound has been shown to reduce the production of amyloid-β peptide, which is associated with Alzheimer’s disease.
Mechanism of Action
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide has been shown to have multiple mechanisms of action. In cancer, this compound has been shown to inhibit the activity of the enzyme CDK2, which is involved in the regulation of cell cycle progression. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and to reduce the expression of the pro-inflammatory enzyme COX-2. In neurological disorders, this compound has been shown to reduce the production of amyloid-β peptide, which is associated with Alzheimer’s disease.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In cancer, this compound has been shown to inhibit the growth of tumor cells by inhibiting the activity of the enzyme CDK2. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and to reduce the expression of the pro-inflammatory enzyme COX-2. In neurological disorders, this compound has been shown to reduce the production of amyloid-β peptide, which is associated with Alzheimer’s disease.
Advantages and Limitations for Lab Experiments
The advantages of using N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide in laboratory experiments include its low toxicity, its ease of synthesis, and its ability to target multiple pathways. The limitations of using this compound in laboratory experiments include its limited solubility in water and its potential for off-target effects.
Future Directions
For the study of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide include further investigation of its potential to treat cancer, inflammation, and neurological disorders. Additionally, further research is needed to explore its potential for use as an anti-inflammatory agent and its potential in the treatment of other diseases. Other future directions for the study of this compound include the development of improved synthesis methods, the development of safer and more effective delivery systems, and the exploration of its potential for use in combination therapies.
Synthesis Methods
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(phenylamino)-1,3-thiazole-4-carboxamide can be synthesized through a three-step process. First, the thiazole moiety is synthesized from 4-aminothiophenol and ethyl chloroformate in the presence of sodium carbonate. Then, the N-methyl-2-thiadiazole is synthesized from the thiazole moiety and dimethylformamide in the presence of sodium sulfide. Finally, the this compound is synthesized from the N-methyl-2-thiadiazole and phenylamine in the presence of sodium hydroxide.
properties
IUPAC Name |
2-anilino-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N5OS2/c1-8-17-18-13(21-8)16-11(19)10-7-20-12(15-10)14-9-5-3-2-4-6-9/h2-7H,1H3,(H,14,15)(H,16,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRGGMCLWNLISAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)C2=CSC(=N2)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N5OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.